
Application Note: Dinitroglycoluril (DINGU) in
Melt-Cast Formulations

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Dinitroglycoluril

CAS No.: 55510-04-8

Cat. No.: B187610 Get Quote

Executive Summary & Rationale
Dinitroglycoluril (DINGU, DNGU) is a high-explosive compound (

) characterized by a high crystal density (~1.94 g/cm³) and significant insensitivity to shock and
friction.[1][2][3] Unlike standard nitramines (RDX, HMX), DINGU possesses a unique hydrogen-
bonded crystal lattice that contributes to its thermal stability and resistance to exudation in cast-
cured systems.[1][2][3]

Why DINGU?

Density Advantage: DINGU’s density approaches that of HMX (1.91 g/cm³), offering high

detonation velocity (>7,500 m/s) without the extreme sensitivity.[2][3]

Exudation Control: In TNT-based melts, DINGU acts as a structural modifier, significantly

reducing the exudation of liquid phases (eutectics) during thermal cycling.[1][2][3]

Insensitivity: Formulations containing DINGU demonstrate superior resistance to bullet

impact and sympathetic detonation compared to standard Composition B (TNT/RDX).[1][2]

[3]
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Component Function Melting Point
Density
(Crystal)

Role in Matrix

DINGU Solid Filler
>230°C

(Decomp)
1.94 g/cm³

High-velocity

energetic

oxidizer;

structural

stabilizer.[1][2][3]

TNT Melt Carrier 80.8°C 1.65 g/cm³

Liquid phase for

casting; fuel

source.[1][2][3]

DNAN Alt. Carrier 94.0°C 1.34 g/cm³

Insensitive melt

base (requires

higher solids

loading).[1][2][3]

RDX (Class 1) Co-Filler 204°C 1.82 g/cm³

Booster

component

(optional for

ternary blends).

[1][2][3]

Particle Size Engineering
Critical Insight: DINGU exhibits a needle-like or plate-like crystal habit derived from its

synthesis (nitration of glycoluril).[1][2][3] Direct incorporation of crude DINGU into a melt results

in unmanageable viscosity (dilatancy).[1][2][3]

Requirement: Micronization or recrystallization to a particle size of 1–10 µm is essential for

pourability.[1][2][3]

Protocol: Fluid energy milling (Jet Milling) is recommended over ball milling to minimize

impact stress during size reduction.[1][2][3]
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While DINGU can replace RDX entirely, a Ternary System (TNT/RDX/DINGU) often yields the

optimal balance of rheology and performance.[2][3] The DINGU stabilizes the RDX within the

TNT melt.[2][3]

Target Formulation (Reference Grade):

TNT: 40% (wt)[1][2][3]

RDX: 30% (wt)[1][2][3]

DINGU: 30% (wt)[1][2][3]

Mechanism of Action: The following diagram illustrates the formulation logic and the role of

DINGU in the matrix.
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Figure 1: Logical flow of the Ternary Formulation System.

Detailed Experimental Protocol
Phase 1: Preparation of the Melt Base[3]

Equipment Setup: Use a jacketed stainless steel reactor with a high-torque anchor agitator.

[1][2][3] Ensure the vessel is grounded.
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Temperature Control: Set the jacket temperature to 85°C (for TNT) or 98°C (for DNAN).

Note: Do not exceed 105°C. DINGU is stable, but thermal history should be minimized for

safety.[1][2][3]

Carrier Melting: Charge the TNT flak. Agitate slowly (50 RPM) until fully molten.

Degassing: Apply a vacuum (200 mbar) for 10 minutes to remove trapped air from the

molten carrier.

Phase 2: Incorporation of Solids (The "Wetting" Stage)
Causality: Rapid addition of high-surface-area DINGU will cause "seizing" of the mix.[1][2][3]

Incremental addition allows the carrier to wet the crystal surfaces.[1][2][3]

Agitation Increase: Increase stirrer speed to 150-200 RPM to create a vortex.

Surfactant Addition (Optional): Add 0.1% Lecithin or proprietary surfactant to reduce surface

tension and aid wetting.[1][2]

RDX Addition: Add the RDX portion first. Allow 10 minutes for mixing. RDX has partial

solubility in TNT, which slightly lowers the viscosity of the liquid phase.[2][3]

DINGU Addition: Add micronized DINGU in 5% increments.

Observation Point: Monitor motor torque.[1][2] If torque spikes >20% above baseline,

pause addition and allow the mix to shear-thin.[1][2]

Final Mixing: Once all solids are added, mix at 85°C for 30 minutes under vacuum (50 mbar)

to remove surface-adsorbed volatiles.

Phase 3: Casting and Curing[3]
Mold Preparation: Preheat molds to 80°C. Cold molds cause thermal shock and base

cracking.[1][2]

Pouring: Break vacuum and pour the slurry into molds using a vibration table to assist flow

and bubble release.
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Cooling Cycle (Annealing):

Critical Step: DINGU formulations can be brittle.[1][2][3] A controlled cooling ramp is

required.[1][2][3]

Ramp: Cool from 85°C to ambient at a rate of 5°C per hour.

Riser: Use a heated riser to feed the casting as it shrinks (TNT shrinks ~13% upon

solidification).[1][2][3]

Process Validation & Safety Testing
Every batch must be validated against standard metrics to ensure the "Self-Validating"

requirement of this protocol.

Viscosity & Rheology
Measure using an Efflux Viscometer or Rotational Rheometer at 85°C.

Target: < 40 Poise (pourable).

Failure Mode: If viscosity is too high, the DINGU particle size distribution is likely too broad

(fines <1µm causing thixotropy).[1][2][3]

Performance Metrics (Comparative)
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Test
Standard Comp B
(60/40)

DINGU Ternary
(40/30/30)

Note

Density (g/cm³) 1.68 - 1.70 1.74 - 1.77

Higher density =

Higher Pressure (

).[1][2][3]

Detonation Velocity ~7,900 m/s ~7,800 - 8,000 m/s
Comparable energy

output.[1][2][3]

Impact Sensitivity
Sensitive (RDX

driven)
Reduced

DINGU buffers the

RDX crystals.[1][2][3]

Exudation (70°C) High Negligible

DINGU lattice traps

the liquid phase.[1][2]

[3]
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Figure 2: Step-by-step experimental workflow for DINGU melt-cast formulation.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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